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Executive Summary

Potassium methoxide (CHsKO), with CAS number 865-33-8, is a potent, non-nucleophilic
strong base widely utilized in organic synthesis and industrial processes.[1] As the potassium
salt of methanol, it is a key reagent in reactions requiring stringent anhydrous conditions, such
as transesterification for biodiesel production, condensation reactions, and various
deprotonation steps in pharmaceutical manufacturing.[2][3] This document provides a
comprehensive overview of its chemical and physical properties, detailed experimental
protocols for its synthesis and common applications, and critical safety and handling
information. All quantitative data is summarized in structured tables for ease of reference, and
key processes are visualized using logical diagrams.

Chemical and Physical Properties

Potassium methoxide is typically a white to yellowish crystalline powder that is highly
hygroscopic and odorless in its solid form.[2][4] It reacts violently with water, hydrolyzing to
form potassium hydroxide and methanol in a highly exothermic reaction.[4][5] Due to its
reactivity with atmospheric moisture and carbon dioxide, it must be handled and stored under
an inert atmosphere.[5][6] It is commercially available as a solid or, more commonly, as a 24-
32% solution in methanol.[5]

Table 1: Physical and Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7770045?utm_src=pdf-interest
https://www.fishersci.com/store/msds?partNumber=AC240605000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA42551~~PDF~~MTR~~CGV4~~EN~~2025-10-29%2006:36:03~~Potassium%20methoxide%20%205%%20w/v%20in%20methanol~~
https://en.wikipedia.org/wiki/Potassium_methoxide
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA42551~~PDF~~MTR~~CGV4~~EN~~2025-10-29%2006:36:03~~Potassium%20methoxide%20%205%%20w/v%20in%20methanol~~
https://www.atamanchemicals.com/potassium-methylate_u26796/
https://www.atamanchemicals.com/potassium-methylate_u26796/
https://www.biosynth.com/Files/MSDS/FP/54/MSDS_FP54972_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/FP/54/MSDS_FP54972_5000_EN.pdf
https://brainly.com/question/29442421
https://www.biosynth.com/Files/MSDS/FP/54/MSDS_FP54972_5000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
CAS Number 865-33-8[5]
Molecular Formula CHsKO[7]

Molecular Weight 70.13 g/mol [1][8]
InChl InChl=1S/CHs0.K/c1-2;/h1Hs;/g-1;+1
InChl Key BDAWXSQJJCIFIK-UHFFFAOYSA-N[9]

Canonical SMILES

C[O-].[K+][5][8]

Synonyms

Potassium methylate, Potassium methanolate,
Methoxypotassium[1][3][9]

ble 2: Quantitative Physical and Chemical

Property

Value

Appearance

White to yellowish, hygroscopic, odorless

crystalline powder[4][5]

pKa (of Methanol)

15.17 at 20°C[10]

Melting Point

~170°C (decomposes)[1]; >50°C (decomposes)
[11]

Boiling Point

Not applicable (decomposes)[1]

Density (Solid)

Approx. 1.4 g/lcm3 (estimated)[1]; 1.7 g/cm3[11]

Density (25% solution in MeOH)

0.95 g/mL at 20°C

Flash Point

11°C (closed cup)

Autoignition Temperature

>50°C[11]; 70°C[4]

Reacts violently with water[2][4]. Soluble in

Solubility methanol and ethanol[2][9]. Insoluble in non-
polar solvents like hexane[2].
N Stable under inert, dry conditions. Extremely
Stability

sensitive to moisture and air[5][6].
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Synthesis of Potassium Methoxide

Potassium methoxide can be prepared through several routes, with the choice depending on
the scale and available starting materials. The primary laboratory methods involve the reaction
of potassium metal or potassium hydroxide with anhydrous methanol.

Experimental Protocol 1: Synthesis from Potassium
Metal and Methanol

This classic method is highly exothermic and produces flammable hydrogen gas, requiring
strict safety precautions.[2]

Reaction: 2 K(s) + 2 CH3zOH(l) - 2 CHsOK(sol) + Hz(g)[2]
Methodology:

o Preparation: A three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser with a gas outlet (bubbler), and a dropping funnel is assembled and flame-dried
under an inert atmosphere (e.g., nitrogen or argon).

o Solvent Addition: Anhydrous methanol is added to the reaction flask.

o Potassium Addition: Small, freshly cut pieces of potassium metal are cautiously added to the
stirred methanol. The reaction is highly exothermic; the rate of addition should be controlled
to maintain a gentle reflux. The flask may require cooling in an ice bath.

o Reaction Completion: The addition is continued until all the potassium has reacted, indicated
by the cessation of hydrogen gas evolution.

e Product: The resulting solution is potassium methoxide in methanol. The concentration can
be determined by titration. For solid potassium methoxide, the excess methanol is removed
under reduced pressure.

Experimental Protocol 2: Synthesis from Potassium
Hydroxide and Methanol
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This method avoids the use of hazardous potassium metal but requires the removal of water to
drive the equilibrium towards the product.[2]

Reaction: KOH(s) + CH3OH(l) & CHsOK(sol) + H20()[2]
Methodology:

o Reactant Preparation: A reaction vessel is charged with anhydrous methanol and high-purity
potassium hydroxide (KOH) pellets. Note that KOH is hygroscopic and typically contains
~10% water, which must be removed.[2][12]

e Reaction Setup: For laboratory scale, a simple setup involves dissolving 9.5 g of KOH in 120
mL of methanol with stirring until complete dissolution.[3] The reaction is exothermic.[3]

o Water Removal (Industrial/Optimized Scale): To drive the reaction to completion, the water
formed must be continuously removed. This can be achieved by azeotropic distillation or by
passing dry methanol vapor through the reaction mixture to carry away the water.[1] A
patented industrial process involves heating the mixture to 94-104°C while continuously
introducing dry methanol from the bottom of the reactor; the water-rich methanol that exits is
then rectified and recycled.[1]

e Product: The final product is a solution of potassium methoxide in methanol.
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Method 2: From Potassium Hydroxide

Anhydrous Methanol (CH3zOH) Water (H20)

Requires Removal

Equilibrium Reaction

Potassium Hydroxide (KOH) Potassium Methoxide (CHzOK)

Method 1: From Potassium Metal

Anhydrous Methanol (CH3OH) Hydrogen Gas (H2)
Byproduct

Exothermic Reaction
Potassium Methoxide (CH3zOK)

Potassium Metal (K)
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Reactants & Catalyst Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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